N-((1-cyclopentylpiperidin-4-yl)methyl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-[(1-cyclopentylpiperidin-4-yl)methyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C20H30N2O3/c1-24-18-6-8-19(9-7-18)25-15-20(23)21-14-16-10-12-22(13-11-16)17-4-2-3-5-17/h6-9,16-17H,2-5,10-15H2,1H3,(H,21,23)
• InChI Key: YFUWHRLTPMMOPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NCC2CCN(CC2)C3CCCC3
• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol

Description

N-((1-cyclopentylpiperidin-4-yl)methyl)-2-(4-methoxyphenoxy)acetamide, also known as CPP-ACP, is a compound that has gained significant attention in the scientific community due to its potential applications in dental health. This compound is a derivative of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP), which are both naturally occurring substances in milk. CPP-ACP has been shown to have a variety of beneficial effects on dental health, including remineralization of tooth enamel, reduction of dental caries, and inhibition of plaque formation.

Scientific Research Applications

Hypoglycemic Activity

Research on novel acetamide derivatives, including structures similar to N-((1-cyclopentylpiperidin-4-yl)methyl)-2-(4-methoxyphenoxy)acetamide, has shown significant hypoglycemic activity in animal models. These compounds were synthesized and evaluated for their potential to lower blood glucose levels, demonstrating promising results without toxic effects on the kidney and liver, which indicates their potential as therapeutic agents for diabetes management (Nikaljea, Choudharia, & Une, 2012).

Antimicrobial and Antitumor Activities

Another study highlighted the design and synthesis of hydrazide and oxadiazole derivatives, utilizing 3-methoxyphenol as a starting substance. These compounds were assessed for their antimicrobial activity against various pathogens and showed higher efficacy against gram-negative bacteria. Additionally, their antiproliferative activity was evaluated against human tumor cell lines, where certain compounds exhibited significant inhibitory effects, suggesting their potential as chemotherapeutic agents (Kaya et al., 2017).

Antihypertensive Agents

A study on the synthesis and evaluation of 2-(1-alkylpiperidin-4-yl)-N-[(1R)-1-(4-fluorophenyl)-2-methylpropyl]acetamide derivatives explored their inhibitory activity against T-type Ca(2+) channels. The findings revealed that specific structural modifications could enhance the selectivity for T-type Ca(2+) channels over L-type Ca(2+) channels, indicating potential applications as novel antihypertensive agents without inducing reflex tachycardia (Watanuki et al., 2012).